4-Cyanomethyl-piperazine-1-carboxylic Acid ethyl ester

• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• IUPAC Name: ethyl 4-(cyanomethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C9H15N3O2/c1-2-14-9(13)12-7-5-11(4-3-10)6-8-12/h2,4-8H2,1H3
• InChI Key: SGUWICZLPJPOSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC#N

Description

4-Cyanomethyl-piperazine-1-carboxylic Acid ethyl ester is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3 g (19.0 mmol) of ethyl N-piperazinecarboxylate in 25 mL of CH3CN was added 1.57 g (1.32 mL 20.1 mmol) of 2-chloroacetonitrile and 15.6 g (95 mmol) K2CO3.1½H2O. The suspension was stirred at room temperature for 16 hours. The reaction was analyzed using TLC (35% Ethyl acetate/Hexanes, product r.f. 0.38 vs. sm r.f. of 0.02). The analysis indicated the reaction was complete. The golden yellow solution was evaporated to dryness. The residue was extracted with CH2Cl2/H2O, dried with MgSO4, and concentrated.